![molecular formula C8H15N B3054775 Spiro[3.4]octan-5-amine CAS No. 61888-97-9](/img/structure/B3054775.png)
Spiro[3.4]octan-5-amine
Overview
Description
Spiro[3.4]octan-5-amine is a cyclic amine compound . It has a molecular weight of 125.21 . The IUPAC name for this compound is spiro[3.4]oct-5-ylamine .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H15N/c9-7-3-1-4-8(7)5-2-6-8/h7H,1-6,9H2
. This indicates that the compound has a spirocyclic structure with a nitrogen atom attached to the 5th carbon in the octane ring. Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . Unfortunately, specific physical and chemical properties like boiling point, density, etc., are not available in the retrieved data.Scientific Research Applications
1. Conjugative Interaction in Spiro Compounds
- Study: Bischof, P., et al. (1974) investigated the conjugative interaction between π-orbitals and cyclobutane-orbitals in Spiro[3.4]octa-5,7-diene and similar compounds, providing insights into their electronic structures.
- Application: This study contributes to the understanding of electronic structures in spiro compounds, which is fundamental for designing new materials and pharmaceuticals.
- Read more.
2. Enantioselective Construction in Organic Synthesis
- Study: Stolle, A., et al. (1994) developed an enantioselective construction method for spiro compounds, achieving good yields and diastereoselectivity.
- Application: This method is significant in organic synthesis, especially for creating complex molecules with potential therapeutic applications.
- Read more.
3. Catalytic C-H Amination in Polyoxigenated Cyclobutanes
- Study: Nocquet, P.-A., et al. (2016) explored catalytic C-H amination in polyoxygenated cyclobutanes, leading to a new class of iminosugars based on a 5-azaspiro[3.4]octane skeleton.
- Application: This research is crucial for developing new pharmaceutical compounds, particularly for treatments related to cystic fibrosis.
- Read more.
4. Organic Light-Emitting Diode Applications
- Study: Jeon, S., et al. (2008) synthesized novel spiro-type blue host materials for organic light-emitting diodes (OLEDs), demonstrating improved color purity.
- Application: This advancement is significant for the development of high-performance OLEDs, used in various display technologies.
- Read more.
5. Novel Polyimides with Improved Properties
- Study: Zhang, S., et al. (2010) developed novel polyimides derived from spiro compounds, exhibiting high organosolubility and optical transparency.
- Application: These polyimides have potential applications in electronics and optics, where material properties like solubility and transparency are crucial.
- Read more.
Safety and Hazards
Spiro[3.4]octan-5-amine is classified as a dangerous substance. It has a GHS05 pictogram, and the signal word is "Danger" . Hazard statements include H227 and H314 . Precautionary statements include P210, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P370+P378, P403+P235, P405, and P501 .
Properties
IUPAC Name |
spiro[3.4]octan-8-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c9-7-3-1-4-8(7)5-2-6-8/h7H,1-6,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVGEZKLIAMPGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2(C1)CCC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10717591 | |
Record name | Spiro[3.4]octan-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10717591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61888-97-9 | |
Record name | Spiro[3.4]octan-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61888-97-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Spiro[3.4]octan-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10717591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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